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Compound Name: Longiborneol

Cat. No.: B1675060

Longiborneol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Longiborneol, also known as Juniperol, is a naturally occurring sesquiterpenoid alcohol with a
complex polycyclic structure. As a member of the vast family of terpenoids, which are of
significant interest to the pharmaceutical and fragrance industries, Longiborneol presents a
compelling subject for scientific investigation. This technical guide provides a detailed overview
of Longiborneol, focusing on its chemical identity, molecular structure, synthesis, and an
exploration of its potential biological activities based on related compounds.

Chemical Identity and Molecular Structure

Longiborneol is a tricyclic sesquiterpenoid with a characteristic bridged ring system. Its
chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 465-24-7 [1112][3]
Molecular Formula C15H260 [1][2]
Molecular Weight 222.37 g/mol [2][4]
(1R,2S,7S,85,9R)-2,6,6,9-
IUPAC Name tetramethyltricyclo[5.4.0.02°Jun  [4]
decan-8-ol
Synonyms Juniperol, (+)-Longiborneol [1][3]
Melting Point 112°C [3]
Boiling Point 303.56°C (estimated) [3]

Molecular Structure:

The structure of Longiborneol is characterized by a tricyclo[5.4.0.02,°Jundecane skeleton with

four methyl groups and a hydroxyl group. The stereochemistry of the molecule is crucial for its

properties and biological activity.

Figure 1: 2D and 3D representations of the molecular structure of Longiborneol.
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Experimental Protocols: Total Synthesis of
Longiborneol

The total synthesis of Longiborneol has been a subject of interest in organic chemistry due to
its complex architecture. One of the notable synthetic routes commences from the readily
available chiral starting material, (S)-carvone. This approach involves a strategic skeletal
remodeling to construct the intricate polycyclic core of Longiborneol.

Retrosynthetic Analysis from (S)-Carvone

A plausible retrosynthesis of Longiborneol from (S)-carvone is outlined below. This strategy
focuses on the initial formation of a bicyclo[2.2.1]heptane system, which is a key structural
motif within Longiborneol, followed by the construction of the remaining seven-membered
ring.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
(LongiborneoD

Tricyclic Ketone
Intermediate

Bicyclic Alkene
Intermediate

8-Hydroxycamphor
Derivative

((S)-Carvone)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Cytoplasm
Inflammatory Stimulus L tlberEel
(e.g., LPS) g
|
|
Activates inhibits (Hypothesized)
|

Inhibits

Translocates

Nualeus

Induces

Pro-inflammatory
Gene Expression

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1675060?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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